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Compound of Interest

Compound Name: Tyrosyltryptophan

Cat. No.: B15597930 Get Quote

Essential Safety and Handling Guide for
Tyrosyltryptophan
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Tyrosyltryptophan. In the absence of a specific Safety Data Sheet (SDS) for the dipeptide

Tyrosyltryptophan, a conservative approach is recommended, adopting the safety protocols

for its constituent amino acids, L-Tyrosine and L-Tryptophan. This ensures a high level of

protection against potential hazards.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against chemical exposure. The following table summarizes the recommended PPE for

handling Tyrosyltryptophan, based on the guidelines for its constituent amino acids.
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Body Part
Personal Protective
Equipment

Standard

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or other protective

clothing to prevent skin

exposure.

Follow manufacturer's

specifications for glove

material and thickness.

Respiratory

A NIOSH-approved respirator

for dusts is required if dust is

generated.

Follow OSHA respirator

regulations (29 CFR

1910.134).

Occupational Exposure Limits
No specific Occupational Exposure Limits (OELs) have been established for

Tyrosyltryptophan, L-Tyrosine, or L-Tryptophan. However, when handling the powder form, it

is prudent to adhere to the limits for "Particulates Not Otherwise Classified" (PNOC) or

"Nuisance Dusts".

Regulatory Body
Exposure Limit (Time-Weighted Average,
8-hour)

Safe Work Australia 10 mg/m³ (inhalable dust)[1]

New Zealand WES
10 mg/m³ (inhalable dust), 3 mg/m³ (respirable

dust)[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of

Tyrosyltryptophan and ensure the safety of laboratory personnel.[2][3]
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Handling Workflow

Figure 1: Handling Workflow for Tyrosyltryptophan

Start: Prepare for Handling

Don appropriate PPE:
- Safety glasses/goggles

- Nitrile gloves
- Lab coat

Ensure proper ventilation
(fume hood or well-ventilated area)

Weigh Tyrosyltryptophan powder
- Avoid generating dust

- Use a dedicated, clean spatula

Dissolve in appropriate solvent
(if applicable)

Handle solution with care
- Avoid splashes and spills

Clean work area thoroughly after use

End: Securely store or dispose of material

Click to download full resolution via product page
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Caption: Figure 1: Step-by-step procedure for the safe handling of Tyrosyltryptophan powder

and solutions.

Key Handling and Storage Practices:
Ventilation: Always handle Tyrosyltryptophan in a well-ventilated area or a chemical fume

hood to minimize inhalation of dust particles.[4][5]

Preventing Dust Formation: Take care to avoid the formation of dust when handling the

powdered form.[4]

Personal Hygiene: Wash hands thoroughly after handling the substance.[4]

Storage Conditions: Store Tyrosyltryptophan in a tightly sealed container in a cool, dry, and

well-ventilated place, away from strong oxidizing agents.[2][3] For long-term storage of the

lyophilized powder, a temperature of -20°C is recommended.[3]

Solutions: If in solution, store aliquots at -20°C to avoid repeated freeze-thaw cycles.[3]

Peptides containing tryptophan are sensitive to oxidation, so using degassed buffers for

dissolution is advisable.[3][6]

Disposal Plan
Dispose of Tyrosyltryptophan and its containers in accordance with local, state, and federal

regulations. Do not allow the chemical to enter the environment.[7]

Disposal Workflow
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Figure 2: Disposal Workflow for Tyrosyltryptophan

Start: Prepare for Disposal

Collect waste Tyrosyltryptophan
(solid or solution) in a designated,
properly labeled waste container.

Securely seal the waste container.

Store the sealed container in a
designated hazardous waste storage area.

Arrange for pickup by a licensed
hazardous waste disposal service.

Complete all necessary waste disposal documentation.

End: Waste Transferred to Disposal Service

Click to download full resolution via product page

Caption: Figure 2: A procedural diagram for the safe and compliant disposal of

Tyrosyltryptophan waste.

Key Disposal Practices:
Waste Containers: Use suitable, labeled containers for the disposal of waste material.[4]
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Spills: In case of a spill, avoid generating dust.[4] Sweep up the solid material and place it

into a designated hazardous waste container.[4]

Contaminated Materials: Any materials, such as gloves or paper towels, that come into

contact with Tyrosyltryptophan should be disposed of as chemical waste.

Professional Disposal: It is recommended to use a licensed hazardous waste disposal

service for the final disposal of the chemical waste.[7][8]

First Aid Measures
In case of exposure, follow these first aid guidelines:

After inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.[4]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Get medical attention.[4][5]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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